1-Chloro-5-methoxy-2-methylpentane

• Molecular Formula: C7H15ClO
• Molecular Weight: 150.64 g/mol
• IUPAC Name: 1-chloro-5-methoxy-2-methylpentane
• InChI: InChI=1S/C7H15ClO/c1-7(6-8)4-3-5-9-2/h7H,3-6H2,1-2H3
• InChI Key: JGASMELKUKFHCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCOC)CCl

Description

1-Chloro-5-methoxy-2-methylpentane (CAS RN: Not explicitly provided in evidence) is a halogenated ether featuring a branched alkane backbone with a chlorine atom at position 1, a methoxy group at position 5, and a methyl substituent at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Chloro-5-methoxy-2-methylpentane can be synthesized through several methods. One common approach involves the chlorination of 5-methoxy-2-methylpentane using a chlorinating agent such as thionyl chloride (SOCl2) or phosphorus trichloride (PCl3) under controlled conditions. The reaction typically takes place in an inert solvent like dichloromethane at low temperatures to prevent side reactions.

Industrial Production Methods: In an industrial setting, the production of 1-Chloro-5-methoxy-2-methylpentane may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions: 1-Chloro-5-methoxy-2-methylpentane undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be replaced by other nucleophiles such as hydroxide ions (OH-), alkoxide ions (RO-), or amines (NH2-).

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to form alkanes or alcohols using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Common Reagents and Conditions:

Nucleophilic Substitution: Typically carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetone at moderate temperatures.

Oxidation: Conducted in aqueous or organic solvents under acidic or basic conditions, depending on the oxidizing agent used.

Reduction: Performed in anhydrous conditions to prevent hydrolysis of the reducing agent.

Major Products Formed:

Nucleophilic Substitution: Formation of alcohols, ethers, or amines.

Oxidation: Formation of aldehydes, ketones, or carboxylic acids.

Reduction: Formation of alkanes or alcohols.

Scientific Research Applications

1-Chloro-5-methoxy-2-methylpentane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of fine chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-Chloro-5-methoxy-2-methylpentane depends on the specific reaction or application. In nucleophilic substitution reactions, the chlorine atom is displaced by a nucleophile, forming a new bond with the nucleophile. In oxidation reactions, the methoxy group is converted to a carbonyl group through the transfer of oxygen atoms. The molecular targets and pathways involved vary based on the specific chemical transformation or biological activity being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of 1-chloro-5-methoxy-2-methylpentane with structurally or functionally related compounds:

Structural and Functional Group Comparisons

Compound	Molecular Formula	Key Functional Groups	Structural Features
1-Chloro-5-methoxy-2-methylpentane	Likely C₇H₁₅ClO	Chlorine, methoxy, methyl	Branched alkane with substituents at positions 1 (Cl), 2 (CH₃), and 5 (OCH₃)
1-Chloro-5-methoxy-2-pentene	C₆H₁₁ClO	Chlorine, methoxy, alkene	Unsaturated backbone (C=C at positions 2–3) with substituents at positions 1 and 5
2-Chloro-5-methoxypentane	C₆H₁₃ClO	Chlorine, methoxy	Linear alkane with substituents at positions 2 (Cl) and 5 (OCH₃); studied for stereochemistry
5-Chloro-2-pentanone	C₅H₉ClO	Chlorine, ketone	Carbonyl group at position 2, chlorine at position 5; higher polarity due to ketone
1-Chloro-2-methyl-2-propanol	C₄H₉ClO	Chlorine, hydroxyl, methyl	Tertiary alcohol with chlorine and methyl groups; higher reactivity due to -OH

Physicochemical Properties

Compound	Boiling Point	Density	Reactivity
1-Chloro-5-methoxy-2-methylpentane	Not reported	Not reported	Expected to undergo nucleophilic substitution (SN2/SN1) at Cl; steric hindrance from CH₃ may slow reactions
1-Chloro-5-methoxy-2-pentene	Not reported	Not reported	Alkene enables addition reactions (e.g., hydrogenation, epoxidation)
2-Chloro-5-methoxypentane	Not reported	Not reported	SN2 reactivity at Cl; methoxy group may participate in neighboring-group effects
5-Chloro-2-pentanone	67–69°C (145 mmHg)	1.057 g/mL	Ketone undergoes carbonyl reactions (e.g., Grignard additions, reductions)
1-Chloro-2-methyl-2-propanol	Not reported	Not reported	-OH group facilitates esterification or elimination reactions; Cl may act as leaving group

Research Findings and Key Differences

Reactivity : The methyl branch in 1-chloro-5-methoxy-2-methylpentane likely reduces SN2 reactivity compared to linear analogs like 2-chloro-5-methoxypentane, favoring SN1 mechanisms in polar solvents .

Polarity: The methoxy group enhances solubility in polar solvents relative to non-functionalized chlorinated alkanes. However, 5-chloro-2-pentanone exhibits higher polarity due to its ketone group .

Synthetic Utility : Unsaturated analogs (e.g., 1-chloro-5-methoxy-2-pentene) offer pathways for alkene-specific modifications, whereas 1-chloro-5-methoxy-2-methylpentane’s branching may limit such applications .